2-(4'-Hydroxyphenyl)-N-methylindole

• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 4-(1-methylindol-2-yl)phenol
• InChI: InChI=1S/C15H13NO/c1-16-14-5-3-2-4-12(14)10-15(16)11-6-8-13(17)9-7-11/h2-10,17H,1H3
• InChI Key: XOFVTJGDCUZJSM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C3=CC=C(C=C3)O

Description

2-(4'-Hydroxyphenyl)-N-methylindole is an indole derivative characterized by a hydroxyl-substituted phenyl group at the 2-position of the indole core and a methyl group attached to the nitrogen atom. Indoles are heterocyclic aromatic compounds with a bicyclic structure, widely studied for their biological activity and applications in pharmaceuticals and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4’-Hydroxyphenyl)-N-methylindole typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4’-hydroxyacetophenone and indole.

Condensation Reaction: The 4’-hydroxyacetophenone undergoes a condensation reaction with indole in the presence of a suitable catalyst, such as a Lewis acid, to form the desired product.

Methylation: The final step involves the methylation of the nitrogen atom in the indole ring using methyl iodide or a similar methylating agent under basic conditions.

Industrial Production Methods

Industrial production of 2-(4’-Hydroxyphenyl)-N-methylindole may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4’-Hydroxyphenyl)-N-methylindole can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The compound can be reduced to form a dihydro derivative.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic reagents like bromine or nitronium ions can be used under acidic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydro derivatives.

Substitution: Halogenated or nitrated indole derivatives.

Scientific Research Applications

2-(4’-Hydroxyphenyl)-N-methylindole has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4’-Hydroxyphenyl)-N-methylindole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in cellular processes.

Pathways: It can modulate signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Indole Derivatives

2-(4-Fluorophenyl)-3-methyl-1H-indole

Key Structural Differences :

• Substituents : The fluorine atom at the 4'-position of the phenyl ring (vs. hydroxyl in 2-(4'-Hydroxyphenyl)-N-methylindole) reduces polarity and eliminates hydrogen-bonding capability.
• N-Methylation : The title compound lacks N-methylation, retaining the N–H group, which interacts with π systems in adjacent molecules rather than forming classical hydrogen bonds .
• Methyl Group: A methyl group at the 3-position of the indole core (vs.

Implications :

• Solubility : The hydroxyl group in 2-(4'-Hydroxyphenyl)-N-methylindole likely enhances aqueous solubility compared to the fluorinated analog.
• Reactivity : The hydroxyl group may participate in oxidative reactions or serve as a site for further functionalization (e.g., glycosylation or sulfation), whereas the fluorine atom is typically inert .

1H-3-{4-[(3-Dimethylaminopropyl)aminomethyl]phenyl}-2-phenylindole

Key Structural Differences :

• Substituents: A phenyl group at the 2-position and a dimethylaminopropylaminomethyl group at the 3-position (vs. hydroxylphenyl at 2-position and N-methyl in the target compound).

Implications :

• Biological Activity: The dimethylaminopropyl group may enhance membrane permeability or receptor binding, whereas the hydroxyl group could favor interactions with polar targets (e.g., enzymes or DNA).
• Synthesis: Both compounds likely employ palladium-catalyzed cross-coupling (e.g., Sonogashira) for aryl-indole bond formation, but post-functionalization steps differ (e.g., reductive amination vs. hydroxylation) .

3,3',5,5'-Tetra(tert-butyl)-4,4'-dihydroxybiphenyl

Key Structural Differences :

• Core Structure : A biphenyl system with tert-butyl and hydroxyl groups (vs. indole core with hydroxyphenyl and N-methyl).
• Hydroxyl Groups: Two para-hydroxyl groups enable strong intermolecular hydrogen bonding and oxidative condensation reactivity, as seen in its formation from phenolic precursors .

Implications :

• Stability : The tert-butyl groups in the biphenyl derivative confer steric protection to the hydroxyl groups, enhancing oxidative stability compared to 2-(4'-Hydroxyphenyl)-N-methylindole.
• Applications : Biphenyl derivatives are often used as antioxidants, whereas indoles are explored for their pharmacological properties (e.g., serotonin receptor modulation) .